Cas no 1785616-35-4 (2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol)

• Product Name: 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol
• CAS No: 1785616-35-4
• MF: C₆H₅ClF₂OS
• MW: 198.618106603622
• CID: 5948900
• PubChem ID: 105425187
• Update Time: 2025-06-13

2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol
• 1785616-35-4
• EN300-1963840
• SCHEMBL20326487
• MIQXICALLALNPH-UHFFFAOYSA-N
• 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol

• Inchi： 1S/C6H5ClF2OS/c7-5-2-1-4(11-5)6(8,9)3-10/h1-2,10H,3H2
• InChI Key： MIQXICALLALNPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)(F)F)S1

Computed Properties

• Exact Mass: 197.9717700g/mol
• Monoisotopic Mass: 197.9717700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol

Research Brief on 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol (CAS: 1785616-35-4): Recent Advances and Applications

The compound 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol (CAS: 1785616-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and difluoroethanol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and optimization of 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving halogenation and fluorination reactions, which demonstrated high selectivity and efficiency. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to its synthetic utility, 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol has been investigated for its pharmacological properties. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the use of 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol as a precursor for the synthesis of more complex molecules. A team of researchers from the University of Cambridge (2024) demonstrated its utility in the construction of heterocyclic compounds with potential anticancer activity. By leveraging the reactivity of the thiophene and difluoroethanol moieties, they were able to generate a library of derivatives, some of which exhibited potent cytotoxicity against cancer cell lines. This highlights the compound's versatility and its potential to serve as a scaffold for the development of novel therapeutics.

Despite these encouraging findings, challenges remain in the clinical translation of 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for future research. As the field continues to evolve, it is anticipated that further studies will uncover additional applications and optimize its therapeutic potential.

In conclusion, 2-(5-Chlorothiophen-2-yl)-2,2-difluoroethanol (CAS: 1785616-35-4) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological evaluation, and derivative development underscore its potential as a key player in drug discovery. Continued investigation into its mechanisms of action and therapeutic applications will be essential to fully realize its promise in addressing unmet medical needs.